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Compound of Interest

1-(Bromomethyl)-2-
Compound Name:
methoxybenzene

cat. No.: B1585010

This guide provides critical safety protocols and logistical information for the handling and
disposal of 1-(Bromomethyl)-2-methoxybenzene (CAS No. 52289-93-7). The procedures
outlined are designed to ensure the safety of researchers, scientists, and drug development
professionals by minimizing exposure and mitigating risks associated with this hazardous
chemical.

Hazard Identification and Classification

1-(Bromomethyl)-2-methoxybenzene is classified as a hazardous substance that poses
significant health risks. It is crucial to handle this chemical with a high degree of caution.

e GHS Signal Word: Danger[1][2]
e GHS Hazard Statements:
o H314: Causes severe skin burns and eye damage.[1][2][3]

 Physical Form: Solid.[1][4]

Quantitative Data Summary

The physical and chemical properties of 1-(Bromomethyl)-2-methoxybenzene are
summarized in the table below.
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Property Value Source(s)
Molecular Formula CsHoBro [4]
Molecular Weight 201.06 g/mol [1][2]
Appearance Solid [1114]
Melting Point 47-50 °C [2][5][6]
Boiling Point 228 °C (at 760 mmHg) [2][5][6]

118 °C (at 18 mmHg)

[1]3]

Flash Point 90 °C [2][5][6]
Density ~1.4 g/lcm?3 [2]
Storage Temperature -20 °C [11[5]

Operational Plan: Handling and Personal Protective

Equipment (PPE)

A stringent operational plan is mandatory to ensure safety. This includes engineering controls,

personal protective equipment, and specific handling procedures. All operations involving this

chemical must be conducted in a designated area, preferably within a certified chemical fume

hood.[7]

Personal Protective Equipment (PPE) Requirements

A comprehensive PPE strategy is essential to minimize exposure. The following table
summarizes the required PPE for handling this chemical.
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Protection Type

Specific Requirements

Rationale

Eye and Face Protection

Chemical splash goggles
conforming to EN 166 (EU) or
NIOSH (US) standards. A face
shield must be worn over
goggles when there is a risk of
splashing.[7][8][9]

Protects against splashes and
vapors that can cause severe

eye damage.[3]

Hand Protection

Heavy-duty, chemical-resistant
gloves such as nitrile,
neoprene, or Viton.[7][8]
Gloves must be inspected
before use and changed
immediately upon

contamination.[8][10]

Prevents skin contact, which

can cause severe burns.[3]

Body Protection

A flame-resistant lab coat, fully
buttoned, with long sleeves.[7]
Long pants and closed-toe,
closed-heel shoes are
mandatory. For larger
quantities or increased splash
potential, a chemical-resistant

apron or suit is recommended.

[7]

Protects skin from accidental

exposure.

Respiratory Protection

All handling must be
conducted in a well-ventilated
area, preferably a chemical
fume hood, to avoid inhalation
of dust or vapors.[7][8] If
engineering controls are
insufficient, a NIOSH/MSHA-
approved full-face respirator
with appropriate cartridges
should be used.[8][10]

Prevents irritation to the

respiratory tract.[11][12]
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Experimental Protocol: Step-by-Step Handling
Procedure

e Preparation:

[¢]

Ensure the chemical fume hood is functioning correctly.

[¢]

Locate the nearest safety shower and eyewash station.

o

Prepare a spill kit with appropriate absorbent materials.

o

Don all required PPE as specified in the table above.[7]

e Chemical Handling (Inside Fume Hood):

[¢]

Handle the solid compound carefully to minimize dust formation.[8]

o

Use appropriate, non-sparking tools for weighing and transferring the chemical.[8][13]

o

Keep the container tightly closed when not in use.[10][11]

[¢]

Avoid contact with skin and eyes.[3][10]

e Post-Handling Decontamination:

o

Thoroughly clean all glassware and equipment after use.

o

Wipe down the work area within the fume hood.

[¢]

Wash hands thoroughly with soap and water after handling is complete.[12][13]

o

Launder contaminated clothing separately from other items.[14][15]

Emergency and Disposal Plan
Spill Management Protocol

In the event of a spill, immediate and appropriate action is critical to prevent exposure and
environmental contamination.
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Evacuate: Immediately evacuate all non-essential personnel from the spill area.[4][11]
Ventilate: Ensure the area is well-ventilated.

Protect: Wear all required PPE, including respiratory protection, before entering the spill
area.[10]

Contain: Prevent the spill from spreading or entering drains using an inert absorbent material
like sand or earth.[4][14]

Collect: Carefully collect the absorbed material and contaminated soil into a dedicated,
properly labeled, and sealed container for hazardous waste.[4][10]

Decontaminate: Clean the spill area thoroughly.

First-Aid Measures

o Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, holding
the eyelids open.[14] Seek immediate medical attention.[13]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with plenty of soap and water.[11][13] Seek immediate medical attention if irritation or burns
occur.[13]

Inhalation: Move the affected person to fresh air and keep them at rest in a position
comfortable for breathing.[11][13] Seek immediate medical attention.[13]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[10][14] Never give anything
by mouth to an unconscious person.[10] Seek immediate medical attention.[13]

Disposal Plan

Proper disposal is crucial to ensure laboratory safety and environmental protection.
o Waste Segregation and Collection:

o Collect surplus and non-recyclable 1-(Bromomethyl)-2-methoxybenzene in a dedicated,
properly labeled, and sealed container for halogenated organic waste.[4]
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o Any materials that have come into contact with the chemical, such as gloves, pipette tips,
and absorbent materials, must be considered contaminated and disposed of as hazardous
waste in a separate, clearly labeled container.[4]

e Disposal Pathway:
o Do not dispose of this chemical down the drain.[4]

o Contact a licensed professional waste disposal service for incineration in a chemical
incinerator equipped with an afterburner and scrubber.[4]

o All disposal activities must be conducted in accordance with local, state, and federal
regulations.[16]

Safety Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of 1-
(Bromomethyl)-2-methoxybenzene.
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Caption: Workflow for safe handling and disposal of 1-(Bromomethyl)-2-methoxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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